Cas no 915921-45-8 (N-ethyl-N-2-(5-fluoro-1H-benzimidazol-2-yl)ethylamine dihydrochloride)

N-ethyl-N-2-(5-fluoro-1H-benzimidazol-2-yl)ethylamine dihydrochloride is a benzimidazole-derived organic compound with potential applications in pharmaceutical and biochemical research. Its structural features, including the 5-fluoro substitution on the benzimidazole core and the ethylamine side chain, contribute to its reactivity and binding properties. The dihydrochloride salt form enhances solubility and stability, making it suitable for experimental use. This compound may serve as an intermediate in the synthesis of biologically active molecules or as a ligand in medicinal chemistry studies. Its well-defined chemical properties and purity make it a reliable choice for researchers investigating novel therapeutic agents or molecular interactions.
N-ethyl-N-2-(5-fluoro-1H-benzimidazol-2-yl)ethylamine dihydrochloride structure
915921-45-8 structure
Product Name:N-ethyl-N-2-(5-fluoro-1H-benzimidazol-2-yl)ethylamine dihydrochloride
CAS No:915921-45-8
MF:C11H14FN3
MW:207.247365474701
CID:1078008
PubChem ID:25218862
Update Time:2025-05-26

N-ethyl-N-2-(5-fluoro-1H-benzimidazol-2-yl)ethylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-Ethyl-N-[2-(5-fluoro-1H-benzimidazol-2-yl)ethyl] amine
    • BB 0240375
    • 915921-45-8
    • N-Ethyl-6-fluoro-1H-benzimidazole-2-ethanamine
    • N-ETHYL-N-[2-(5-FLUORO-1H-BENZIMIDAZOL-2-YL)ETHYL]AMINE
    • CHEMBL3557862
    • DTXSID501249149
    • N-ethyl-2-(5-fluoro-1H-benzimidazol-2-yl)ethanamine
    • ethyl[2-(5-fluoro-1H-1,3-benzodiazol-2-yl)ethyl]amine
    • N-ethyl-2-(6-fluoro-1H-benzimidazol-2-yl)ethanamine
    • Ethyl-[2-(5-fluoro-1H-benzoimidazol-2-yl)-eth yl]-amine
    • N-Ethyl-2-(5-fluoro-1H-benzo[d]imidazol-2-yl)ethanamine
    • AKOS000321391
    • STK502236
    • N-ethyl-N-2-(5-fluoro-1H-benzimidazol-2-yl)ethylamine dihydrochloride
    • MDL: MFCD08691496
    • Inchi: 1S/C11H14FN3/c1-2-13-6-5-11-14-9-4-3-8(12)7-10(9)15-11/h3-4,7,13H,2,5-6H2,1H3,(H,14,15)
    • InChI Key: WJQCOAYHCQSXPZ-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)NC(CCNCC)=N2

Computed Properties

  • Exact Mass: 207.11717562g/mol
  • Monoisotopic Mass: 207.11717562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 40.7Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 400.9±25.0 °C at 760 mmHg
  • Flash Point: 196.3±23.2 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-ethyl-N-2-(5-fluoro-1H-benzimidazol-2-yl)ethylamine dihydrochloride Security Information

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Additional information on N-ethyl-N-2-(5-fluoro-1H-benzimidazol-2-yl)ethylamine dihydrochloride

N-ethyl-N-2-(5-fluoro-1H-benzimidazol-2-yl)ethylamine dihydrochloride (CAS No. 915921-45-8): A Comprehensive Overview

N-ethyl-N-2-(5-fluoro-1H-benzimidazol-2-yl)ethylamine dihydrochloride (CAS No. 915921-45-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as FEBA (FluoroEthylBenzimidazolyl Amine), is a potent and selective inhibitor of certain enzymes and receptors, making it a valuable tool in the development of novel therapeutic agents.

The chemical structure of N-ethyl-N-2-(5-fluoro-1H-benzimidazol-2-yl)ethylamine dihydrochloride consists of a benzimidazole core with a fluoro-substituted phenyl ring and an ethylamine side chain, which are key functional groups contributing to its pharmacological properties. The presence of the fluoro group enhances the compound's lipophilicity and metabolic stability, while the benzimidazole moiety confers specific binding affinity to various biological targets.

Recent studies have highlighted the potential of N-ethyl-N-2-(5-fluoro-1H-benzimidazol-2-yl)ethylamine dihydrochloride in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of monoamine oxidase B (MAO-B), an enzyme involved in the breakdown of neurotransmitters such as dopamine. By inhibiting MAO-B, FEBA can potentially alleviate symptoms associated with Parkinson's disease and other neurodegenerative conditions.

In addition to its neuroprotective effects, N-ethyl-N-2-(5-fluoro-1H-benzimidazol-2-yl)ethylamine dihydrochloride has shown promise in cancer research. Preclinical studies have indicated that this compound exhibits anti-proliferative activity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism underlying this activity is thought to involve the modulation of signaling pathways that regulate cell growth and apoptosis.

The pharmacokinetic properties of N-ethyl-N-2-(5-fluoro-1H-benzimidazol-2-yl)ethylamine dihydrochloride have also been extensively studied. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for chronic administration. Moreover, its low toxicity and high therapeutic index further enhance its potential as a clinical candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of N-ethyl-N-2-(5-fluoro-1H-benzimidazol-2-yl)ethylamine dihydrochloride in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in various disease indications.

In conclusion, N-ethyl-N-2-(5-fluoro-1H-benzimidazol-2-yl)ethylamine dihydrochloride (CAS No. 915921-45-8) represents a promising lead compound in the development of novel therapeutic agents for neurological disorders and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.

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